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Compound of Interest

Compound Name: Salicyloyl chloride

Cat. No.: B073872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of salicyloyl chloride, a key chemical

intermediate in organic synthesis. The document covers its nomenclature, physicochemical

properties, and detailed experimental protocols for its synthesis.

Nomenclature and Synonyms
Salicyloyl chloride is systematically known by its IUPAC name, 2-hydroxybenzoyl chloride[1].

It is also commonly referred to by a variety of synonyms in scientific literature and chemical

databases.

Common Synonyms:

2-HYDROXY-BENZOYL CHLORIDE[1]

Benzoyl chloride, 2-hydroxy-[1]

o-hydroxybenzoyl chloride[1]

Salicyl chloride

Salicylic acid chloride
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A summary of the key quantitative data for salicyloyl chloride is presented in the table below.

These properties are crucial for its handling, application in synthesis, and purification.

Property Value Reference

Molecular Formula C₇H₅ClO₂ [1]

Molecular Weight 156.57 g/mol

CAS Number 1441-87-8 [1]

Appearance
Colorless to pale yellow liquid

or solid

Boiling Point 107-110 °C at 0.1 mmHg [2]

Melting Point 45-49 °C [2]

Density ~1.31 g/cm³

Refractive Index n20/D 1.536 [2]

Synthesis of Salicyloyl Chloride
Salicyloyl chloride is most commonly synthesized from salicylic acid via chlorination. The use

of thionyl chloride (SOCl₂) is a well-established and widely used method for this conversion.

The reaction proceeds by nucleophilic acyl substitution, where the hydroxyl group of the

carboxylic acid is replaced by a chloride ion.

General Reaction Scheme
The overall reaction for the synthesis of salicyloyl chloride from salicylic acid and thionyl

chloride is as follows:
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Salicylic Acid

Salicyloyl Chloride

+ Thionyl Chloride

Thionyl Chloride (SOCl₂)

Sulfur Dioxide (SO₂)

Hydrogen Chloride (HCl)

Click to download full resolution via product page

Fig. 1: Synthesis of Salicyloyl Chloride.

Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of salicyloyl chloride
using thionyl chloride.

Materials:

Salicylic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., toluene, dichloromethane, or chloroform)

Dry glassware (round-bottom flask, reflux condenser with a drying tube)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add salicylic acid. The flask should be under an inert atmosphere (e.g., nitrogen

or argon) to prevent the ingress of moisture.
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Solvent Addition: Add an anhydrous solvent to the flask to suspend the salicylic acid.

Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride to the suspension at

room temperature with stirring. A typical molar ratio of thionyl chloride to salicylic acid is

between 1.5:1 and 2:1. The addition is often done dropwise as the initial reaction can be

exothermic.

Reaction Conditions: Heat the reaction mixture to reflux (the temperature will depend on the

solvent used). The progress of the reaction can be monitored by the cessation of gas

evolution (HCl and SO₂). The reaction is typically complete within 2-4 hours.

Work-up and Purification: After the reaction is complete, allow the mixture to cool to room

temperature. The excess thionyl chloride and the solvent are removed under reduced

pressure (rotary evaporation). The crude salicyloyl chloride can be purified by vacuum

distillation.

Safety Precautions: Thionyl chloride is a corrosive and lachrymatory substance. This reaction

should be performed in a well-ventilated fume hood. The gaseous byproducts, sulfur dioxide

and hydrogen chloride, are also toxic and corrosive and should be scrubbed through a basic

solution (e.g., sodium hydroxide).

Logical Workflow for Synthesis
The logical steps involved in the synthesis and purification of salicyloyl chloride are outlined

in the following diagram.
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Combine Salicylic Acid and Anhydrous Solvent

Slowly Add Thionyl Chloride

Heat Reaction Mixture to Reflux

Monitor for Cessation of Gas Evolution

Cool Reaction to Room Temperature

Remove Excess Reagent and Solvent (Vacuum)

Purify by Vacuum Distillation

Characterize Final Product
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Fig. 2: Experimental Workflow for Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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